Cas no 878058-50-5 (N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-50-5
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5510844
• PubChem ID: 18563473
• Update Time: 2025-05-23

N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfonyl)acetamide
• 2-((1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(o-tolyl)acetamide
• F2017-0204
• N-(2-methylphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• AKOS024621478
• 878058-50-5
• N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H27N3O4S/c1-18-9-3-5-11-20(18)25-23(28)17-32(30,31)22-15-27(21-12-6-4-10-19(21)22)16-24(29)26-13-7-2-8-14-26/h3-6,9-12,15H,2,7-8,13-14,16-17H2,1H3,(H,25,28)
• InChI Key： LIVGDQMCLWZKRQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)(C1=CN(C2C=CC=CC=21)CC(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide: A Comprehensive Overview

The compound with CAS No 878058-50-5, named N-(2-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a sulfonyl group, a piperidine ring, and an indole moiety. These structural elements contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the indole ring in this compound suggests potential applications in targeting specific biological pathways associated with cancer progression. Additionally, the sulfonyl group is known to enhance the bioavailability and stability of molecules, making this compound a promising candidate for further research in medicinal chemistry.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced biological testing. The use of piperidine as a building block adds to the molecule's complexity and functionality, potentially enabling interactions with various biological targets.

From an analytical perspective, this compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses confirm the molecular structure and provide insights into its conformational flexibility, which is crucial for understanding its binding affinity to biological receptors.

In terms of applications, this compound has shown potential in inhibiting key enzymes involved in inflammatory processes. Its ability to modulate these enzymes could lead to novel therapeutic strategies for treating chronic inflammatory diseases. Furthermore, preliminary studies suggest that this compound may exhibit selective toxicity towards cancer cells, making it a valuable lead for anticancer drug development.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy in vivo. This includes modifications to improve solubility and reduce metabolic degradation. Collaborative efforts between chemists and biologists are expected to unlock new insights into this compound's mechanism of action and broaden its therapeutic applications.

In conclusion, N-(2-methylphenyl)-2-{[1-(2-piperidinoethyl)-3-indolyl]sulfonyl}acetamide represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for addressing unmet medical needs. As further studies unfold, this compound has the potential to make a substantial impact on both academic research and clinical practice.